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Compound of Interest

Compound Name: Tetrafluoroammonium

Cat. No.: B1232272

Introduction

Tetrafluoroammonium (NF2*) salts are a class of high-energy materials characterized by the
tetrafluoroammonium cation, an ion where the hydrogen atoms of an ammonium ion are
replaced by fluorine.[1] These compounds, such as Tetrafluoroammonium Tetrafluoroborate
(NF4BF4), Tetrafluoroammonium Hexafluoroarsenate (NFsAsFe), and Tetrafluoroammonium
Hexafluoroantimonate (NFsSbFe), are powerful fluorinating and oxidizing agents.[1] Their high
reactivity and potential for rapid decompaosition necessitate stringent safety protocols and
specialized handling procedures. These notes provide essential guidelines for researchers,
scientists, and drug development professionals working with these energetic materials.

Physical and Chemical Properties

Tetrafluoroammonium salts are typically colorless or pale yellow crystalline solids. They are
highly reactive and sensitive to moisture.[1] Due to their energetic nature, detailed thermal
stability data can vary, but they are known to decompose exothermically at elevated

temperatures.
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Hazards and Safety Precautions

The primary hazards associated with tetrafluoroammonium compounds are their high
reactivity, potential for explosive decomposition, and the release of toxic and corrosive gases
upon reaction or decomposition, including hydrogen fluoride (HF), fluorine (Fz), and nitrogen
oxides (NOXx).[2][3]

Incompatible Materials:
o Water and Moisture: Reacts violently to produce hydrofluoric acid.[1]

o Organic Compounds: Can react explosively with greases, solvents, and other organic
materials.[3]
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* Reducing Agents: Intense and potentially explosive reactions.

» Metals: Can react with many metals, especially at elevated temperatures.[4]

Personal Protective Equipment (PPE): A comprehensive PPE setup is mandatory when

handling these materials.

Full-face shield (over safety glasses) Heavy-duty gloves (e.g., leather or specialized fluorine-resistant)

Mandatory Personal Protective Equipment (PPE)

Flame-resistant lab coat Kevlar or leather protective vest Closed-toe leather or safety shoes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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